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Compound of Interest

Compound Name: Flunixin

Cat. No.: B1672893 Get Quote

Flunixin and its meglumine salt are potent non-steroidal anti-inflammatory drugs (NSAIDs).

Due to their pharmacological activity and associated hazards, stringent safety protocols are

necessary when handling these compounds in a laboratory or research setting. This guide

provides essential, step-by-step procedures for the safe handling and disposal of Flunixin,

ensuring the safety of researchers and compliance with regulations.

Hazard Identification
Flunixin is a hazardous substance with the following risk profile:

Acute Toxicity: Toxic if swallowed and fatal if inhaled.[1][2]

Eye and Skin Irritation: Causes serious eye damage and skin irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][4]

Systemic Effects: Suspected of damaging fertility or the unborn child and causes damage to

organs (specifically the gastrointestinal tract, kidneys, and blood) through prolonged or

repeated exposure.[1][2][3]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1][5]
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Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment for handling Flunixin.
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Body Part Required PPE
Specifications &
Considerations

Respiratory Respirator

General and local exhaust

ventilation is recommended.

For higher concentrations,

unknown exposure levels, or

potential for uncontrolled

release, a NIOSH/MSHA

approved positive pressure air-

supplied respirator should be

worn.[2] In cases of insufficient

ventilation, an approved

respirator is necessary.[5][6]

Hands Gloves

Chemical-resistant gloves such

as vinyl, nitrile, or rubber are

required.[2][7] Consider double

gloving for enhanced

protection.[2]

Eyes/Face Safety Goggles / Faceshield

Wear safety glasses with side

shields or chemical safety

goggles.[2] A full faceshield is

required if there is a potential

for direct contact with the face,

especially with mists or

aerosols.[2][8]

Body
Laboratory Coat / Protective

Suit

A standard laboratory coat or

work uniform is the minimum

requirement.[2] For tasks with

a higher risk of exposure,

additional garments such as

aprons, sleevelets, or

disposable suits should be

utilized to prevent any skin

contact.[2]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Flunixin is crucial for minimizing risk. Follow these

procedures diligently.

Preparation and Engineering Controls
Training: Ensure all personnel have read and understood the Safety Data Sheet (SDS) for

Flunixin before handling.[2][3]

Ventilation: Always handle Flunixin in a well-ventilated area. A chemical fume hood is

recommended.[1][3][7]

Emergency Equipment: Confirm that an eye flushing system and a safety shower are readily

accessible and in good working order near the handling area.[2][8]

Assemble PPE: Before handling the compound, put on all required PPE as detailed in the

table above.

Handling the Compound
Avoid Contact: Take extreme care to avoid contact with eyes, skin, and clothing.[3][7]

Avoid Inhalation: Do not breathe in dust, mist, or vapors.[2][3][7]

Hygiene: Do not eat, drink, or smoke in the area where Flunixin is handled.[2][6]

After Handling: Wash hands and any exposed skin thoroughly with soap and water

immediately after handling, and before leaving the work area.[2][3][7]

Clothing: Remove any contaminated clothing promptly using appropriate degowning

techniques and wash it before reuse.[2]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to prevent environmental contamination and accidental exposure.
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Waste Segregation and Collection
Containers: All Flunixin waste, including empty containers, contaminated PPE, and

absorbent materials from spills, must be placed in a clearly labeled, sealed, and puncture-

resistant container designated for hazardous chemical waste.[5]

Sharps: Any contaminated sharps (needles, syringes, etc.) must be discarded immediately

into a designated, puncture-resistant, and leak-proof sharps container.[5]

Spill Management
Evacuate: In case of a spill, evacuate all non-essential personnel from the area.[6]

Protect: Responders must wear the appropriate PPE before attempting cleanup.[2][6]

Contain: Prevent the spill from spreading or entering drains and waterways by using an inert

absorbent material like sand, sawdust, or spill pillows.[2][7][9]

Collect: Carefully collect the absorbed material and place it into the designated hazardous

waste container.[3]

Decontaminate: Clean the spill area thoroughly.[3]

Report: Advise local authorities if a significant spill cannot be contained.[9]

Final Disposal
Environmental Protection: Under no circumstances should Flunixin waste be released into

the environment, sewers, or waterways.[5][9]

Regulatory Compliance: Dispose of all waste through an approved and licensed waste

disposal contractor, ensuring compliance with all local, regional, and national regulations.[2]

[3][5][9]
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Start: Handling Flunixin

Step 1: Preparation
- Review SDS

- Verify Ventilation (Fume Hood)
- Check Emergency Equipment

Step 2: Don PPE
- Respirator

- Goggles/Faceshield
- Chemical-Resistant Gloves

- Lab Coat/Suit

Step 3: Chemical Handling
- Avoid physical contact

- Avoid inhalation of dust/mist
- Practice strict hygiene

Step 4: Decontamination
- Wash hands & exposed skin

- Decontaminate work surfaces
- Remove & clean/dispose of PPE

Spill Occurs

Incident?

End of Procedure

Step 5: Waste Disposal
- Segregate hazardous waste

- Use labeled, sealed containers
- Dispose via approved contractor

No

Spill Response Protocol
1. Evacuate Area
2. Don Full PPE

3. Contain with Absorbent
4. Collect & Package Waste

5. Decontaminate Area

Yes

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Flunixin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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